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Compound of Interest

Compound Name:
2-Carboxyethyl-bromo-choline

Ester, Chloride Salt

CAS No.: 1219417-69-2

Cat. No.: B567336

Get Quote

Technical Identifier: 3-Bromopropionylcholine Chloride CAS Number: 1219417-69-2 (and

related isomers) Formula:

Molecular Weight: 274.58 g/mol

Executive Summary
2-Carboxyethyl-bromo-choline Ester, Chloride Salt (chemically identified as 3-

Bromopropionylcholine) is a specialized cholinergic analog used primarily as a hapten for

antibody generation and a covalent affinity label for nicotinic acetylcholine receptors (nAChRs).

Its structural similarity to Acetylcholine (ACh), combined with a reactive alkyl halide moiety,

allows it to serve as a "chemical anchor."

In neuroscience, where the direct detection of small molecules like ACh is notoriously difficult

due to their rapid hydrolysis and lack of immunogenicity, this compound enables the synthesis

of stable immunogens. Furthermore, its ability to alkylate reduced cysteines near the ACh

binding site makes it an invaluable tool for mapping receptor topology and studying channel

gating mechanisms.
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Mechanism of Action & Chemical Logic
The Hapten Principle
Acetylcholine is too small (~146 Da) to elicit an immune response on its own. To generate anti-

ACh antibodies, a structural mimic must be conjugated to a carrier protein (e.g., KLH or BSA).

Structural Mimicry: The "propionyl-choline" backbone (

) extends the acetate group of ACh by one methylene unit, preserving the critical quaternary
ammonium epitope recognized by antibodies.

Reactive Handle: The

-bromo group acts as an electrophile. It reacts specifically with sulfhydryl (-SH) groups on
thiolated carrier proteins via nucleophilic substitution (

), forming a stable thioether bond. This presents the choline ester moiety to the immune
system in a distinct, stable orientation.

Affinity Labeling of nAChR
In electrophysiology and structural biology, 3-Bromopropionylcholine acts as a tethered agonist.

Reduction: The nAChR

-subunit contains a disulfide bond (Cys192-Cys193 in Torpedo) near the binding site.
Reducing this bond with DTT creates free thiols.

Alkylation: The bromo-group of the compound reacts with one of the free cysteines.

Tethering: The choline moiety is now covalently attached to the receptor. Depending on the

attachment point and chain length, it can permanently activate the receptor (agonist) or block

it (antagonist), allowing precise mapping of the ligand-binding pocket depth.

Visualization: Mechanism of Conjugation & Labeling
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Figure 1: Dual pathway illustrating the use of 3-Bromopropionylcholine for immunogen

synthesis (blue) and receptor mapping (red).

Protocol A: Synthesis of Anti-Acetylcholine
Immunogen
Objective: Conjugate 3-Bromopropionylcholine to Keyhole Limpet Hemocyanin (KLH) to

generate antibodies that cross-react with Acetylcholine.

Materials
Hapten: 2-Carboxyethyl-bromo-choline Ester, Chloride Salt (10 mg).

Carrier: Thiolated KLH (e.g., Imject™ Maleimide-activated KLH or chemically thiolated KLH).

Buffer: Phosphate Buffered Saline (PBS), pH 7.2, EDTA (5 mM).

Purification: Dialysis cassette (10K MWCO) or Desalting Column (PD-10).

Step-by-Step Methodology
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Carrier Preparation:

Dissolve 5 mg of Thiolated KLH in 0.5 mL of PBS-EDTA buffer. Ensure the protein is fully

solubilized.

Note: If using Maleimide-activated KLH, this protocol must be modified to use a thiol-linker.

For 3-Bromopropionylcholine, a Thiolated carrier (containing free -SH) is required to react

with the alkyl bromide.

Hapten Solubilization:

Immediately before use, dissolve 10 mg of 3-Bromopropionylcholine in 0.2 mL of

deionized water.

Critical: Do not store the solution; the ester bond is susceptible to hydrolysis.

Conjugation Reaction:

Slowly add the hapten solution to the KLH solution while stirring gently.

Incubate the mixture for 2–4 hours at Room Temperature (RT) or overnight at 4°C.

Maintain pH between 7.0–7.5. (The alkylation releases HBr; monitor pH and adjust with

dilute NaOH if necessary, though the buffer usually suffices).

Capping (Optional):

Add L-Cysteine (1 mM final) to block any remaining unreacted sites on the carrier.

Purification:

Dialyze the reaction mixture against 2L of PBS (pH 7.4) for 24 hours at 4°C, changing the

buffer 3 times.

This removes unreacted hapten and byproducts (bromide ions).

Validation:
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Quantify protein concentration (BCA Assay).

Assess hapten density via TNBS assay (loss of amines) or mass spectrometry if available.

Immunization:

Mix conjugate with Freund’s Adjuvant (1:1) and inject into host (Rabbit/Mouse) following

standard IACUC protocols.

Protocol B: Affinity Labeling of Nicotinic Receptors
Objective: Covalently modify nAChR to study ligand binding sites in Xenopus oocytes or

membrane preparations.

Materials
Biological System: Xenopus oocytes expressing nAChR (e.g., muscle-type

).

Reducing Agent: Dithiothreitol (DTT), 1 mM in recording solution.

Reagent: 3-Bromopropionylcholine (freshly prepared 10–100 µM).

Wash Buffer: Ringer’s solution (free of DTT and reagent).

Step-by-Step Methodology
Baseline Recording:

Clamp oocytes at -60 mV.

Apply Acetylcholine (1 µM) to establish baseline current response (

). Wash until current returns to baseline.

Reduction Step:

Perfuse oocytes with 1 mM DTT for 2–5 minutes.
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Observation: The current response to ACh may change (usually decreases or alters

kinetics) due to the breaking of the Cys192-Cys193 disulfide bond.

Wash with Ringer’s solution for 2 minutes to remove DTT.

Affinity Labeling:

Apply 3-Bromopropionylcholine (10 µM) for 2–5 minutes.

Mechanism: The compound binds to the ACh pocket and the bromine alkylates the

reduced Cys192.

Note: If the compound acts as an agonist, you may see an inward current that does not

desensitize or wash out ("Irreversible activation").

Washout:

Perfuse with Ringer’s solution for 10 minutes.

Test for Covalent Modification:

Apply ACh again.

Outcome Analysis:

Blockade: If the response is abolished and does not recover, the site is covalently

blocked.

Constitutive Activation: If a holding current persists in the absence of agonist, the

tethered choline is permanently activating the channel.

Specificity Check:

Co-apply with d-Tubocurarine (reversible antagonist) during the labeling step. If labeling is

prevented, the reaction is specific to the orthosteric site.

Summary of Applications
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Application Area Role of Compound Mechanism Key Outcome

Immunology Hapten (Antigen)

Conjugation to Carrier

Protein via Thioether

bond

Production of Anti-

ACh Antibodies for

IHC/ELISA.

Electrophysiology Affinity Label

Alkylation of reduced

Cys residues in

nAChR

Mapping of agonist

binding site depth and

geometry.

Medicinal Chemistry Synthetic Intermediate
Precursor for Choline

derivatives

Synthesis of specific

cholinergic probes.

Quality Control Analytical Standard Reference material

Identification of

impurities in ACh

pharmaceutical

preparations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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